5-(5-Iodopyridin-2-yloxy)pyrimidine

• Molecular Formula: C9H6IN3O
• Molecular Weight: 299.07 g/mol
• IUPAC Name: 5-(5-iodopyridin-2-yl)oxypyrimidine
• InChI: InChI=1S/C9H6IN3O/c10-7-1-2-9(13-3-7)14-8-4-11-6-12-5-8/h1-6H
• InChI Key: OIIFWVKMFCNNJH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1I)OC2=CN=CN=C2

Description

5-(5-Iodopyridin-2-yloxy)pyrimidine is a useful research compound. Its molecular formula is C9H6IN3O and its molecular weight is 299.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 550 mg (2.18 mmol) 5-(5-bromopyridin-2-yloxy)pyrimidine and 2.5 mL 1,4-dioxane is charged with 42 mg (0.22 mmol) CuI, 650 mg (4.36 mmol) NaI and 50 μl (0.44 mmo) N,N-dimethylethylendiamine. The reaction mixture is stirred at 110° C. over night. The mixture is allowed to cool down to r.t. and diluted with EtOAc. The mixture is washed with 5% aq. ammonia solution and water. The organic layer is dried with Na2SO4 and the solvent is removed in vacuo to yield the desired product without further purification.